Cas no 2228189-72-6 (4-(4-ethynylphenyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(4-ethynylphenyl)-1,3-oxazolidin-2-one
• CAS No: 2228189-72-6
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 5960053
• PubChem ID: 165613364
• Update Time: 2025-06-09

4-(4-ethynylphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethynylphenyl)-1,3-oxazolidin-2-one
• EN300-1762507
• 2228189-72-6

• Inchi： 1S/C11H9NO2/c1-2-8-3-5-9(6-4-8)10-7-14-11(13)12-10/h1,3-6,10H,7H2,(H,12,13)
• InChI Key： QUTGTSLISMKWPA-UHFFFAOYSA-N
• SMILES： O1C(NC(C2C=CC(C#C)=CC=2)C1)=O

Computed Properties

• Exact Mass: 187.063328530g/mol
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-(4-ethynylphenyl)-1,3-oxazolidin-2-one

Comprehensive Overview of 4-(4-ethynylphenyl)-1,3-oxazolidin-2-one (CAS No. 2228189-72-6)

4-(4-ethynylphenyl)-1,3-oxazolidin-2-one (CAS No. 2228189-72-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique oxazolidin-2-one core and ethynylphenyl substituent, serves as a versatile building block in synthetic chemistry. Its molecular structure combines a rigid oxazolidinone ring with a reactive ethynyl group, making it valuable for applications ranging from drug discovery to advanced polymer development.

The oxazolidin-2-one moiety is a well-known pharmacophore, often associated with antimicrobial and anti-inflammatory properties. Researchers are particularly interested in 4-(4-ethynylphenyl)-1,3-oxazolidin-2-one due to its potential to modulate biological pathways. Recent studies highlight its role in the synthesis of novel small-molecule inhibitors, which are critical in targeting protein-protein interactions. This aligns with the growing demand for precision medicine and targeted therapies, topics frequently searched in academic and industrial databases.

In materials science, the ethynyl group in 4-(4-ethynylphenyl)-1,3-oxazolidin-2-one enables click chemistry reactions, such as the Huisgen cycloaddition. This property is exploited in the design of functional polymers and nanomaterials, which are pivotal in developing next-generation electronics and coatings. The compound’s ability to form stable covalent bonds under mild conditions makes it a favorite among researchers working on self-healing materials and smart surfaces—areas trending in sustainability-focused forums.

From a synthetic perspective, CAS No. 2228189-72-6 is often utilized as an intermediate in multi-step organic transformations. Its oxazolidinone ring can act as a chiral auxiliary, facilitating asymmetric synthesis—a technique highly sought after in the production of enantiomerically pure drugs. This addresses a common query among chemists: "How to improve stereoselectivity in complex reactions?" The compound’s structural features provide a plausible answer, bridging theory and practical applications.

Environmental and regulatory considerations are also paramount when discussing 4-(4-ethynylphenyl)-1,3-oxazolidin-2-one. While not classified as hazardous, its handling requires standard laboratory precautions. The compound’s stability under ambient conditions and compatibility with green solvents (e.g., 2-methyltetrahydrofuran) align with the green chemistry principles, a hot topic in both academic and industrial circles. This resonates with searches like "sustainable synthetic methods" or "eco-friendly chemical intermediates."

In summary, 4-(4-ethynylphenyl)-1,3-oxazolidin-2-one (CAS No. 2228189-72-6) is a multifaceted compound with broad applicability. Its relevance to drug discovery, advanced materials, and sustainable chemistry ensures its continued prominence in scientific literature. As research evolves, this compound is poised to play a pivotal role in addressing contemporary challenges, from personalized medicine to circular economy initiatives.